
CAS number and chemical identifiers for methyl
nitrite

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl nitrite

Cat. No.: B1202744 Get Quote

Methyl Nitrite: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methyl nitrite, covering its chemical

identity, synthesis, and its role as a nitric oxide donor in biological systems. The information is

intended for researchers, scientists, and professionals in drug development who are interested

in the chemistry and pharmacology of simple alkyl nitrites.

Chemical Identifiers and Properties
Methyl nitrite (CH₃ONO) is the simplest alkyl nitrite. It is a gas at standard temperature and

pressure, and it is known for its role as a precursor in organic synthesis and its biological

activity as a vasodilator. Below is a summary of its key chemical identifiers.
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Identifier Type Value Reference

CAS Number 624-91-9 [1]

IUPAC Name methyl nitrite [1]

Molecular Formula CH₃ONO [1]

InChI
InChI=1S/CH3NO2/c1-4-2-

3/h1H3

InChIKey
BLLFVUPNHCTMSV-

UHFFFAOYSA-N

SMILES C-O-N=O

Molar Mass 61.04 g/mol [1]

EC Number 210-870-5

UN Number 2455

Experimental Protocols for Synthesis
Methyl nitrite can be synthesized through various methods. Below are detailed protocols for

two common laboratory-scale preparations.

Synthesis via Reaction of Sodium Nitrite, Methanol, and
Sulfuric Acid
This method involves the reaction of sodium nitrite with methanol in the presence of sulfuric

acid to generate gaseous methyl nitrite.

Materials:

Sodium nitrite (NaNO₂)

Methanol (CH₃OH)

Concentrated sulfuric acid (H₂SO₄)
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Water (H₂O)

Ice

Procedure:

Prepare a solution of sodium nitrite by dissolving 8.3 g of NaNO₂ in a mixture of 5.5 ml of

methanol and water.

In a separate flask, carefully prepare a solution of 5 ml of concentrated sulfuric acid in 10 ml

of water. Caution: Always add acid to water, not the other way around, and cool the mixture

as the dilution is exothermic.

Cool the sodium nitrite solution in an ice bath.

Slowly add the sulfuric acid solution dropwise to the cold sodium nitrite solution. Gaseous

methyl nitrite will be generated.[2]

The generated gas can be used directly in a subsequent reaction or collected. For collection,

the gas can be passed through a drying agent (e.g., anhydrous calcium chloride) and then

condensed in a cold trap cooled with a suitable refrigerant (e.g., dry ice/acetone).[3]

Synthesis via Reaction of Silver Nitrite and Iodomethane
This method produces methyl nitrite through the reaction of silver nitrite with iodomethane.

Materials:

Silver nitrite (AgNO₂)

Iodomethane (CH₃I)

Procedure:

Suspend silver nitrite in a suitable solvent.

Add iodomethane to the suspension. The reaction proceeds as the lone pair of electrons on

one of the oxygen atoms of the nitrite ion attacks the methyl group of iodomethane, leading
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to the displacement of the iodide ion.

Silver iodide (AgI), which is insoluble, will precipitate out of the solution, driving the reaction

forward.

The methyl nitrite formed can be isolated from the reaction mixture.[1]

Signaling Pathways and Mechanism of Action
Methyl nitrite is not known to have direct signaling functions. Instead, its primary biological

and pharmacological effects are mediated through its decomposition to nitric oxide (NO), a

critical signaling molecule in various physiological processes.

Nitric Oxide Donor Pathway
Alkyl nitrites, including methyl nitrite, act as potent vasodilators by releasing nitric oxide.[4]

This process initiates a signaling cascade that leads to the relaxation of smooth muscle,

particularly in blood vessels.
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Mechanism of action of methyl nitrite as a nitric oxide donor.

The released nitric oxide diffuses into smooth muscle cells and binds to the heme moiety of

soluble guanylate cyclase (sGC), activating the enzyme. This activation catalyzes the

conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). The

subsequent increase in intracellular cGMP levels activates protein kinase G (PKG), which in

turn phosphorylates various downstream targets, ultimately leading to a decrease in

intracellular calcium concentration and smooth muscle relaxation, resulting in vasodilation.[5]
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Toxicology
The primary toxic effect of methyl nitrite, similar to other nitrites, is methemoglobinemia.[1][6]

Methemoglobinemia
Inhalation or ingestion of methyl nitrite can lead to the oxidation of the ferrous iron (Fe²⁺) in

hemoglobin to the ferric state (Fe³⁺), forming methemoglobin. Methemoglobin is incapable of

binding and transporting oxygen, leading to tissue hypoxia.[7] High levels of methemoglobin

can cause cyanosis, and in severe cases, can be fatal.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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